An In-depth Technical Guide to the Synthesis and Chemical Properties of Egfr-IN-29
An In-depth Technical Guide to the Synthesis and Chemical Properties of Egfr-IN-29
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Egfr-IN-29, a potent and selective epidermal growth factor receptor (EGFR) inhibitor. This document details the synthesis, chemical properties, and biological activity of Egfr-IN-29, identified by the CAS number 879127-07-8. It includes a summary of its inhibitory activity against wild-type and mutant EGFR, its mechanism of action within the EGFR signaling pathway, and detailed protocols for key experimental assays. This guide is intended to serve as a valuable resource for researchers and professionals involved in the fields of oncology, signal transduction, and drug discovery.
Chemical Properties and Identification
Egfr-IN-29, systematically named N-[3-[[6-[3-(trifluoromethyl)anilino]pyrimidin-4-yl]amino]phenyl]cyclopropanecarboxamide, is a 4,6-disubstituted pyrimidine (B1678525) compound.[1][2] It is a cell-permeable molecule that functions as a potent, selective, and ATP-competitive irreversible inhibitor of the EGFR tyrosine kinase.[1][3]
Table 1: Chemical Identification of Egfr-IN-29
| Identifier | Value |
| IUPAC Name | N-[3-[[6-[3-(trifluoromethyl)anilino]pyrimidin-4-yl]amino]phenyl]cyclopropanecarboxamide[1] |
| CAS Number | 879127-07-8[1] |
| Molecular Formula | C₂₁H₁₈F₃N₅O[1] |
| Synonyms | EGFR Inhibitor, Egfr-IN-103, Egfr-IN-22[1][2] |
Table 2: Physicochemical Properties of Egfr-IN-29
| Property | Value |
| Molecular Weight | 413.4 g/mol [1] |
| Appearance | Solid powder[2] |
| Purity | >98% (as specified by supplier)[2] |
| Solubility | Soluble in DMSO[2] |
Synthesis
The synthesis of Egfr-IN-29 involves a multi-step process culminating in the coupling of two key intermediates. The general synthetic route is outlined below.
Synthesis of Intermediate A: 6-chloro-N-(3-(trifluoromethyl)phenyl)pyrimidin-4-amine
A detailed, step-by-step protocol for the synthesis of this intermediate is not publicly available in the reviewed literature. However, it can be conceptually synthesized through the reaction of 4,6-dichloropyrimidine (B16783) with 3-(trifluoromethyl)aniline.
Synthesis of Intermediate B: N-(3-aminophenyl)cyclopropanecarboxamide
To a solution of 1,3-diaminobenzene in a suitable solvent such as dichloromethane, and in the presence of a base like triethylamine, cyclopropanecarbonyl chloride is added dropwise at 0°C.[1] The reaction is then allowed to warm to room temperature and stirred for several hours.[1] Upon completion, the reaction is quenched with water, and the product is extracted and purified, typically by column chromatography.[1]
Final Synthesis of Egfr-IN-29
The final step involves a palladium-catalyzed cross-coupling reaction. Intermediate A and Intermediate B are combined in a reaction vessel with a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine (B1218219) ligand (e.g., Xantphos), and a base (e.g., cesium carbonate) in an anhydrous, aprotic solvent like dioxane.[1] The mixture is degassed and heated under an inert atmosphere for several hours.[1] The final product, Egfr-IN-29, is then purified by recrystallization or column chromatography.[1]
Biological Activity and Mechanism of Action
Egfr-IN-29 is a highly potent inhibitor of EGFR kinase activity.[4] It demonstrates selectivity for EGFR over a broad panel of other kinases.[5]
In Vitro Inhibitory Activity
The inhibitory potency of Egfr-IN-29 has been determined against wild-type EGFR as well as clinically relevant mutant forms of the receptor.
Table 3: In Vitro Inhibitory Activity (IC₅₀) of Egfr-IN-29
| Target | IC₅₀ (nM) |
| EGFR (wild-type) | 21[2][4][5][6] |
| EGFR (L858R mutant) | 63[5][6] |
| EGFR (L861Q mutant) | 4[5][6] |
| erbB4/Her4 | 7640[2] |
Mechanism of Action
Egfr-IN-29 functions as an ATP-competitive inhibitor, binding to the ATP-binding site within the kinase domain of EGFR.[2] This binding is irreversible and leads to a sustained blockade of the receptor's tyrosine kinase activity.[1][3] By preventing the autophosphorylation of EGFR, Egfr-IN-29 effectively inhibits the activation of downstream signaling pathways that are crucial for cell proliferation, survival, and differentiation.[2] The overactivity of EGFR is a hallmark of many cancers, and its inhibition can lead to the downregulation of anti-apoptotic proteins and the upregulation of pro-apoptotic proteins, ultimately inducing apoptosis in cancer cells.[5][6]
EGFR Signaling Pathway and Point of Inhibition
The EGFR signaling pathway is a complex network that regulates key cellular processes. The binding of ligands, such as epidermal growth factor (EGF), to EGFR triggers receptor dimerization and subsequent autophosphorylation of tyrosine residues in the intracellular domain. This creates docking sites for adaptor proteins, leading to the activation of major downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways. Egfr-IN-29 inhibits the initial step of this cascade by preventing EGFR autophosphorylation.[1][2]
Experimental Protocols
The following sections provide detailed methodologies for key experiments used to characterize the activity of Egfr-IN-29.
Biochemical EGFR Kinase Assay
This assay determines the in vitro potency of Egfr-IN-29 against the EGFR kinase.
Objective: To determine the IC₅₀ value of Egfr-IN-29.
Materials:
-
EGFR kinase
-
Peptide substrate
-
ATP
-
Kinase reaction buffer
-
Egfr-IN-29 (dissolved in DMSO)
-
384-well plates
-
Plate reader (fluorescence)
Procedure:
-
Prepare serial dilutions of Egfr-IN-29 in the kinase reaction buffer.
-
In a 384-well plate, add the diluted inhibitor or DMSO (for control wells).
-
Add the EGFR kinase solution to each well and pre-incubate for 30 minutes at 27°C.
-
Prepare a substrate mix containing ATP and the peptide substrate in the kinase reaction buffer.
-
Initiate the kinase reaction by adding the substrate mix to each well.
-
Immediately monitor the fluorescence signal in a plate reader at timed intervals.[2]
-
Calculate the rate of the kinase reaction and plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value.
Cellular EGFR Autophosphorylation Assay (Western Blotting)
This assay assesses the ability of Egfr-IN-29 to inhibit EGFR autophosphorylation in a cellular context.
Objective: To determine the effect of Egfr-IN-29 on EGF-induced EGFR phosphorylation.
Materials:
-
U-2 OS human osteosarcoma cell line (or other suitable cell line)
-
Cell culture medium
-
Egfr-IN-29 (dissolved in DMSO)
-
EGF
-
Lysis buffer
-
Primary antibody against phospho-EGFR
-
HRP-conjugated secondary antibody
-
SDS-PAGE and Western blotting equipment
Procedure:
-
Culture U-2 OS cells to 80-90% confluency.
-
Serum-starve the cells for 12-24 hours.
-
Pre-treat the cells with various concentrations of Egfr-IN-29 (or DMSO as a vehicle control) for 1-2 hours.
-
Stimulate the cells with EGF (e.g., 100 ng/mL) for 5-15 minutes.
-
Wash the cells with ice-cold PBS and lyse them.
-
Clarify the lysates by centrifugation and determine the protein concentration.
-
Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
-
Block the membrane and incubate with the primary antibody against phospho-EGFR.
-
Wash the membrane and incubate with the HRP-conjugated secondary antibody.[2]
-
Detect the signal and analyze the levels of phosphorylated EGFR.
Cell Proliferation Assay (GI₅₀)
This assay measures the anti-proliferative effects of Egfr-IN-29 on cancer cell lines.
Objective: To determine the GI₅₀ (concentration for 50% growth inhibition) of Egfr-IN-29.
Materials:
-
Cancer cell line (e.g., A431, HT29)
-
Complete cell culture medium
-
Egfr-IN-29 (dissolved in DMSO)
-
96-well cell culture plates
-
Cell viability reagent (e.g., MTT, CellTiter-Glo®)
-
Plate reader (absorbance or luminescence)
Procedure:
-
Seed cells in a 96-well plate and allow them to adhere overnight.
-
Prepare serial dilutions of Egfr-IN-29 in complete cell culture medium.
-
Replace the old medium with the medium containing various concentrations of the inhibitor or DMSO (vehicle control).
-
Incubate the cells for 48-72 hours.
-
Add the cell viability reagent to each well according to the manufacturer's instructions.
-
Incubate for the recommended time to allow for signal development.
-
Measure the absorbance or luminescence using a plate reader.[2]
-
Plot the percentage of cell growth inhibition against the inhibitor concentration to determine the GI₅₀ value.
Conclusion
Egfr-IN-29 is a valuable chemical probe for studying EGFR signaling in cancer biology and for the preclinical assessment of novel anti-cancer therapeutic strategies. Its high potency, selectivity, and well-defined mechanism of action make it a suitable tool for investigating the roles of both wild-type and mutant forms of EGFR in a variety of cellular processes. The experimental protocols provided in this guide offer a solid foundation for the effective utilization of this compound in a laboratory setting. Further research into its pharmacokinetic and pharmacodynamic properties will be crucial for its potential development as a therapeutic agent.
